Cas no 827588-49-8 (2-amino-N,N-dimethyl-1,3-thiazole-4-carboxamide)

• Product Name: 2-amino-N,N-dimethyl-1,3-thiazole-4-carboxamide
• CAS No: 827588-49-8
• MF: C₆H₉N₃OS
• MW: 171.220159292221
• MDL: MFCD17221842
• CID: 683608
• PubChem ID: 54594297
• Update Time: 2025-10-29

2-amino-N,N-dimethyl-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxamide, 2-amino-N,N-dimethyl-
• 2-amino-N,N-dimethyl-1,3-thiazole-4-carboxamide
• EN300-80592
• SCHEMBL3001896
• 827588-49-8
• CS-0290586
• 2-amino-n,n-dimethylthiazole-4-carboxamide
• DTXSID50712404
• AKOS012082215
• MZOQQOSGXMKUGW-UHFFFAOYSA-N
• 2-amino-thiazole-4-carboxylic acid dimethylamide

• MDL： MFCD17221842
• Inchi： 1S/C6H9N3OS/c1-9(2)5(10)4-3-11-6(7)8-4/h3H,1-2H3,(H2,7,8)
• InChI Key： MZOQQOSGXMKUGW-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C(N(C)C)=O

Computed Properties

• Exact Mass: 171.04663309g/mol
• Monoisotopic Mass: 171.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87.5Ų

Additional information on 2-amino-N,N-dimethyl-1,3-thiazole-4-carboxamide

Introduction to 2-amino-N,N-dimethyl-1,3-thiazole-4-carboxamide (CAS No. 827588-49-8)

2-amino-N,N-dimethyl-1,3-thiazole-4-carboxamide (CAS No. 827588-49-8) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. The compound belongs to the thiazole class, which is well-documented for its broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both amino and carboxamide functional groups in its molecular structure enhances its reactivity and versatility, making it a valuable scaffold for drug discovery and development.

The thiazole ring in 2-amino-N,N-dimethyl-1,3-thiazole-4-carboxamide is a key pharmacophore that contributes to its biological activity. Thiazole derivatives have been extensively studied for their ability to interact with various biological targets, such as enzymes and receptors. The structural motif is particularly notable for its stability and ability to penetrate biological membranes, which are essential characteristics for any potential therapeutic agent. Furthermore, the N,N-dimethyl group attached to the amino nitrogen enhances the compound's lipophilicity, improving its solubility in both aqueous and lipid environments—a crucial factor for drug bioavailability.

In recent years, there has been a surge in research focused on developing novel thiazole-based compounds with enhanced pharmacological profiles. One of the most compelling areas of investigation has been their application in oncology. Studies have demonstrated that certain thiazole derivatives can inhibit the growth of cancer cells by targeting key signaling pathways involved in tumor progression. For instance, 2-amino-N,N-dimethyl-1,3-thiazole-4-carboxamide has shown promise in preclinical studies as a potential inhibitor of poly(ADP-ribose) polymerase (PARP), an enzyme implicated in DNA repair mechanisms that are often dysregulated in cancer cells. The carboxamide group in the molecule facilitates interactions with biological targets, making it an attractive candidate for further development.

Another significant area of research involves the antimicrobial properties of thiazole derivatives. With the rise of antibiotic-resistant bacteria, there is an urgent need for new antimicrobial agents. 2-amino-N,N-dimethyl-1,3-thiazole-4-carboxamide has been investigated for its ability to disrupt bacterial cell wall synthesis and inhibit essential bacterial enzymes. Preliminary studies have shown that it can exhibit potent activity against Gram-positive and Gram-negative bacteria, including those that are resistant to conventional antibiotics. This makes it a promising candidate for developing novel antibiotics or combination therapies.

The compound's structural flexibility also allows for modifications that can fine-tune its biological activity. Researchers have explored various derivatives of 2-amino-N,N-dimethyl-1,3-thiazole-4-carboxamide, introducing different substituents at strategic positions on the thiazole ring or along the amide chain. These modifications have led to compounds with improved potency, selectivity, and pharmacokinetic properties. For example, replacing the methyl groups with other alkyl or aryl groups has been shown to enhance binding affinity to specific biological targets without compromising overall efficacy.

Advances in computational chemistry and molecular modeling have further accelerated the discovery process for thiazole-based compounds like 2-amino-N,N-dimethyl-1,3-thiazole-4-carboxamide. These tools enable researchers to predict binding interactions between the compound and potential targets with high accuracy, allowing for rapid screening of virtual libraries before experimental validation. This approach has significantly reduced the time and cost associated with drug discovery while improving success rates.

The synthesis of 2-amino-N,N-dimethyl-1,3-thiazole-4-carboxamide is another area where innovation has played a crucial role. Modern synthetic methodologies have made it possible to produce this compound efficiently and in high purity using multi-step reactions that are optimized for scalability. Techniques such as catalytic hydrogenation, nucleophilic substitution reactions, and protecting group strategies have been employed to construct the desired molecular framework accurately.

In conclusion,2-amino-N,N-dimethyl-1,3-thiazole-4-carboxamide (CAS No. 827588-49-8) represents a significant advancement in pharmaceutical chemistry with broad applications in medicine and biotechnology. Its unique structural features make it a versatile scaffold for developing drugs targeting various diseases, particularly cancer and infections caused by resistant bacteria. Ongoing research continues to uncover new possibilities for this compound and its derivatives, positioning it as a cornerstone in future therapeutic strategies.